molecular formula C14H11Cl2NO4S B8606607 Methyl 2-(3,4-dichlorophenylsulfonamido)benzoate

Methyl 2-(3,4-dichlorophenylsulfonamido)benzoate

Cat. No.: B8606607
M. Wt: 360.2 g/mol
InChI Key: LYNMGBBTERUHCX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2-(3,4-dichlorophenylsulfonamido)benzoate is a useful research compound. Its molecular formula is C14H11Cl2NO4S and its molecular weight is 360.2 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H11Cl2NO4S

Molecular Weight

360.2 g/mol

IUPAC Name

methyl 2-[(3,4-dichlorophenyl)sulfonylamino]benzoate

InChI

InChI=1S/C14H11Cl2NO4S/c1-21-14(18)10-4-2-3-5-13(10)17-22(19,20)9-6-7-11(15)12(16)8-9/h2-8,17H,1H3

InChI Key

LYNMGBBTERUHCX-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC=CC=C1NS(=O)(=O)C2=CC(=C(C=C2)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Methyl 2-aminobenzoate (10 g, 66.2 mmol) was dissolved in DCM (100 ml), and pyridine (8.1 ml, 99.2 mmol, 1.5 eq.) was added thereto. A solution of 3,4-dichlorobenzenesulfonyl chloride (24.4 g, 99.2 mmol, 1.5 eq.) in DCM (150 ml) was then added dropwise at 0° C., and the reaction mixture was stirred overnight at room temperature. TLC monitoring (silica gel, DCM) showed complete conversion. When the reaction was complete, the reaction solution was diluted with DCM (250 ml) and washed with 0.5 M KHSO4 (500 ml), saturated NaHCO3 (500 ml) and saturated NaCl solution (500 ml). The organic phase was dried over sodium sulfate and concentrated in vacuo. For purification, filtration over a thin layer of silica gel was carried out (gradient: heptane/DCM (3:1) to DCM).
Quantity
10 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
8.1 mL
Type
reactant
Reaction Step Two
Quantity
24.4 g
Type
reactant
Reaction Step Three
Name
Quantity
150 mL
Type
solvent
Reaction Step Three
Name
Quantity
250 mL
Type
solvent
Reaction Step Four
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five

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